Cas no 2640964-48-1 (3-methoxy-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}benzamide)

• Product Name: 3-methoxy-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}benzamide
• CAS No: 2640964-48-1
• MF: C₂₀H₂₁N₃O₂
• MW: 335.399644613266
• CID: 5341189
• PubChem ID: 155801345
• Update Time: 2025-11-06

3-methoxy-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2640964-48-1
• F6518-4604
• AKOS040700282
• 3-methoxy-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}benzamide
• 3-Methoxy-N-[2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl]benzamide

• Inchi： 1S/C20H21N3O2/c1-23-19(11-13-22-23)16-8-6-15(7-9-16)10-12-21-20(24)17-4-3-5-18(14-17)25-2/h3-9,11,13-14H,10,12H2,1-2H3,(H,21,24)
• InChI Key： BQTAPPAHRZEIFB-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(C2N(C)N=CC=2)C=C1)(=O)C1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 335.16337692g/mol
• Monoisotopic Mass: 335.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 554.7±50.0 °C(Predicted)
• pka: 14.74±0.46(Predicted)

Additional information on 3-methoxy-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}benzamide

Introduction to 3-methoxy-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}benzamide (CAS No. 2640964-48-1)

3-methoxy-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}benzamide, identified by its CAS number 2640964-48-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzamide core substituted with a methoxy group and an ethyl chain terminated by a phenyl ring linked to a 1-methyl-1H-pyrazole moiety. Such structural complexity often underpins the compound's potential as a bioactive molecule, making it a subject of intense study in medicinal chemistry.

The structural motif of 3-methoxy-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}benzamide is particularly noteworthy due to the presence of multiple pharmacophoric elements. The benzamide group is a well-documented pharmacophore in drug design, frequently associated with analgesic, anti-inflammatory, and antimicrobial properties. The methoxy group at the 3-position of the benzamide further modulates its electronic and steric properties, potentially influencing binding affinity and metabolic stability. Additionally, the ethyl chain extending from the benzamide core introduces conformational flexibility, which can be exploited to optimize interactions with biological targets.

The phenyl ring coupled with the 1-methyl-1H-pyrazole moiety represents another key pharmacophoric component. Pyrazole derivatives are known for their broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The 1-methyl substitution at the 1-position of the pyrazole ring enhances its binding interactions by introducing steric hindrance and electronic modulation. This combination of structural features makes 3-methoxy-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}benzamide a promising candidate for further exploration in drug development.

In recent years, there has been growing interest in designing molecules that leverage multiple pharmacophores to achieve synergistic effects. The compound's dual benzamide and pyrazole pharmacophores offer a unique opportunity to explore such interactions. Preclinical studies have begun to uncover the potential therapeutic applications of this class of molecules. For instance, derivatives with similar structural scaffolds have shown promise in modulating enzyme activity and receptor binding, which are critical mechanisms in many disease pathways.

The synthesis of 3-methoxy-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}benzamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex core structure efficiently. These methods not only enhance synthetic efficiency but also allow for modular modifications, enabling rapid exploration of structural analogs.

The pharmacological profile of 3-methoxy-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}benzamide has been preliminarily evaluated in various in vitro assays. Initial studies suggest that this compound exhibits notable activity against certain enzymatic targets relevant to inflammation and cancer progression. The benzamide moiety appears to contribute significantly to its inhibitory effects on proteases involved in inflammatory pathways, while the pyrazole component modulates signaling cascades associated with cell proliferation and survival. These findings align with recent research highlighting the therapeutic potential of combined pharmacophoric strategies.

Computational modeling has played an increasingly important role in understanding the binding interactions of 3-methoxy-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}benzamide with biological targets. Molecular docking studies have provided insights into how different regions of the molecule interact with receptor sites at an atomic level. These simulations have guided medicinal chemists in optimizing lead compounds by predicting binding affinities and identifying key residues responsible for ligand-receptor interactions. Such computational approaches are integral to modern drug discovery pipelines, enabling rapid screening and prioritization of candidates.

The potential therapeutic applications of 3-methoxy-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}benzamide are broad and multifaceted. Given its dual pharmacophoric nature, this compound may find utility in treating conditions characterized by dysregulated enzymatic activity or aberrant signaling pathways. Early preclinical data suggest promising results in models relevant to chronic inflammation and neoplastic diseases. However, further investigation is necessary to fully elucidate its mechanism of action and therapeutic efficacy.

The development of novel pharmaceuticals relies heavily on innovative synthetic methodologies and interdisciplinary collaboration between chemists, biologists, and clinicians. The study of 3-methoxy-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}benzamide exemplifies this collaborative approach, where structural complexity is harnessed to develop molecules with enhanced biological activity. As research progresses, it is anticipated that additional derivatives will be synthesized and evaluated, expanding our understanding of this promising chemical scaffold.

In conclusion,3-methoxy-N-{2-[4-(1-methyl-1H-pyrazol-5-y)]phenyleth}benzamide (CAS No. 264096448 is a structurally intricate compound with significant potential as a bioactive molecule. Its unique combination of pharmacophores—spanning benzamide, mehydroxy, and pyrazone moieties—makes it an attractive candidate for further exploration in drug discovery. With ongoing research into its synthesis, pharmacology, and therapeutic applications, this compound represents an exciting frontier in pharmaceutical chemistry.